Cas no 1335496-82-6 (3-Methyl-5-(4-morpholinyl)Benzenamine)

3-Methyl-5-(4-morpholinyl)Benzenamine structure
1335496-82-6 structure
Product Name:3-Methyl-5-(4-morpholinyl)Benzenamine
CAS No:1335496-82-6
MF:C11H16N2O
MW:192.257542610168
CID:2113725
Update Time:2023-08-04

3-Methyl-5-(4-morpholinyl)Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(4-morpholinyl)Benzenamine
    • 3-methyl-5-(morpholin-4-yl)aniline
    • 3-Methyl-5-(4-morpholinyl)Benzenamine
    • Inchi: 1S/C11H16N2O/c1-9-6-10(12)8-11(7-9)13-2-4-14-5-3-13/h6-8H,2-5,12H2,1H3
    • InChI Key: OSMFHNLMWMUCGZ-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=C(C=C(C)C=2)N)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Topological Polar Surface Area: 38.5
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